2-Cyclopropyl-6-(morpholinomethyl)-4-pyrimidinol

• IUPAC Name: 2-cyclopropyl-4-(morpholin-4-ylmethyl)-1H-pyrimidin-6-one
• InChI: InChI=1S/C12H17N3O2/c16-11-7-10(8-15-3-5-17-6-4-15)13-12(14-11)9-1-2-9/h7,9H,1-6,8H2,(H,13,14,16)
• InChI Key: BFUCDSORAZCALW-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NC(=CC(=O)N2)CN3CCOCC3
• Molecular Formula: C12H17N3O2
• Molecular Weight: 235.28 g/mol

Description

2-Cyclopropyl-6-(morpholinomethyl)-4-pyrimidinol, also known as CMP, is a synthetic pyrimidine derivative that has been used in various scientific and medical research applications. CMP is a relatively new compound, first synthesized in the early 2000s, and it has since become increasingly popular as a research tool due to its unique properties. CMP is a versatile compound, with a wide range of applications, and has been used in a variety of fields, including biochemistry, molecular biology, and pharmacology.

Scientific Research Applications

Synthetic Applications and Chemical Properties

• Discovery of Non-nitrogen Containing Morpholine Isostere: Research reveals the discovery of a potent non-nitrogen containing morpholine isostere, highlighting its application in the development of selective dual inhibitors of mTORC1 and mTORC2, showcasing the morpholine group's utility in kinase inhibition (Hobbs et al., 2019).
• Synthesis of Novel Pyrimidine Derivatives: A study focused on the synthesis of novel 4-(4-morpholinophenyl)-6-arylpyrimidin-2-amines, highlighting the biological activities associated with pyrimidine derivatives, including their potential in treating various conditions due to their significant physiological activities (Thanusu et al., 2010).
• Hydrogen-Bonded Structures: An investigation into the hydrogen-bonded sheet structures of neutral, anionic, and hydrated 6-amino-2-(morpholin-4-yl)-5-nitrosopyrimidines demonstrates the significance of intramolecular hydrogen bonding in stabilizing these compounds and influencing their electronic properties (Orozco et al., 2008).

Biological Activities

• Antitumor Evaluation: A series of new morpholinylchalcones was prepared and evaluated for their antitumor activity, showing promising results against human lung cancer and hepatocellular carcinoma cell lines, highlighting the therapeutic potential of morpholine-based heterocycles in cancer treatment (Muhammad et al., 2017).
• Anti-inflammatory Agents: Research on a series of compounds with the morpholinomethylamino pyrimidin-4-yl group has shown significant anti-inflammatory activity, comparable to that of standard drugs, showcasing the potential of these derivatives in treating inflammation (Chaydhary et al., 2015).